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Compound of Interest

Compound Name: 4-Hydroxy Alprazolam-d5

Cat. No.: B15559951

For researchers, scientists, and drug development professionals, this in-depth technical guide
provides comprehensive information on 4-Hydroxy Alprazolam-d5, a key analytical standard
in pharmacokinetic and toxicological studies. This document outlines supplier information,
quantitative data, and a detailed experimental protocol for its use as an internal standard.

Introduction

4-Hydroxy Alprazolam-d5 is the deuterated form of 4-hydroxyalprazolam, a major active
metabolite of the widely prescribed benzodiazepine, alprazolam (Xanax®). Alprazolam is
primarily metabolized in the liver by cytochrome P450 3A4 (CYP3A4) and 3A5 (CYP3A5)
enzymes to its two main hydroxylated metabolites: 4-hydroxyalprazolam and a-
hydroxyalprazolam.[1][2][3][4] Due to its stable isotope label, 4-Hydroxy Alprazolam-d5 is an
ideal internal standard for quantitative analysis of 4-hydroxyalprazolam in biological matrices
using mass spectrometry-based methods, such as liquid chromatography-tandem mass
spectrometry (LC-MS/MS). Its use allows for accurate and precise measurement by correcting
for variations in sample preparation and instrument response.

Supplier and Product Information

A variety of suppliers offer 4-Hydroxy Alprazolam-d5, typically as a certified reference material
(CRM) solution. The following table summarizes the available products and their specifications.
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Property Value

Molecular Formula C17HsDsCIN4O

Molecular Weight ~329.8 g/mol

CAS Number Not consistently available for deuterated form

Typically a solid or a solution in an organic

Appearance
solvent

Storage Recommended storage at -20°C

Metabolic Pathway of Alprazolam

Alprazolam undergoes extensive metabolism in the liver, primarily through oxidation by
CYP3A4 and CYP3A5 enzymes. This process leads to the formation of two major active
metabolites, 4-hydroxyalprazolam and a-hydroxyalprazolam. These metabolites are then
further conjugated with glucuronic acid to form water-soluble glucuronides, which are

subsequently excreted in the urine.[5][6][7]
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Figure 1: Metabolic pathway of Alprazolam. (Max-Width: 760px)

Experimental Protocols

The following is a representative experimental protocol for the quantification of 4-
hydroxyalprazolam in human urine using 4-Hydroxy Alprazolam-d5 as an internal standard,
based on established LC-MS/MS methodologies.[8][9][10][11][12]
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Sample Preparation (Solid-Phase Extraction)

e Enzymatic Hydrolysis: To a 1 mL urine sample, add 20 uL of B-glucuronidase solution and
200 L of a suitable buffer (e.g., 0.5 M ammonium acetate, pH 5.0). Incubate the mixture at
50-60°C for 1-2 hours to deconjugate the glucuronidated metabolites.

« Internal Standard Spiking: After hydrolysis, spike the sample with a known concentration of
4-Hydroxy Alprazolam-d5 solution (e.g., 25 pL of a 1 pg/mL solution).

e Solid-Phase Extraction (SPE):

o Condition an appropriate SPE cartridge (e.g., a mixed-mode cation exchange) with
methanol followed by deionized water.

o Load the pre-treated urine sample onto the SPE cartridge.

o Wash the cartridge with a weak organic solvent (e.g., 20% methanol) to remove
interferences.

o Elute the analytes with an appropriate elution solvent (e.g., 5% ammonium hydroxide in
methanol).

o Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen. Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis (e.g.,
100 pL of 50:50 methanol:water).

LC-MS/MS Analysis
e Liquid Chromatography (LC):

o Column: A C18 reversed-phase column is typically used (e.g., 2.1 x 50 mm, 1.8 pum).

o

Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., 0.1% formic
acid in water) and an organic solvent (e.g., 0.1% formic acid in methanol or acetonitrile).

o

Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

o

Injection Volume: 5-10 pL.
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o Tandem Mass Spectrometry (MS/MS):
o lonization: Electrospray ionization (ESI) in positive ion mode.

o Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific
precursor-to-product ion transitions for both 4-hydroxyalprazolam and 4-Hydroxy
Alprazolam-d5 are monitored.

Experimental Workflow
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Figure 2: Experimental workflow for quantification. (Max-Width: 760px)
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Conclusion

4-Hydroxy Alprazolam-d5 is an essential tool for researchers in pharmacology, toxicology,
and clinical chemistry. Its use as an internal standard ensures the reliability and accuracy of
analytical methods for the quantification of alprazolam's major metabolite. This guide provides
a comprehensive overview of the available suppliers, key technical data, and a detailed
experimental framework to assist researchers in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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